Cas no 126674-78-0 (2-Amino-3,5-difluorobenzoic acid)

• Product Name: 2-Amino-3,5-difluorobenzoic acid
• CAS No: 126674-78-0
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD01569541
• CID: 820205
• PubChem ID: 14651973
• Update Time: 2025-05-20

2-Amino-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-difluorobenzoic acid
• 2-amino-3,5-difluoro-benzoic acid
• CL8018
• 3,5-Difluoroanthranilic acid
• UKRORGSYN-BB BBV-237800
• Benzoic acid, 2-amino-3,5-difluoro-
• KSC915M9B
• NORJRQVQTYNLAO-UHFFFAOYSA-N
• RP23532
• AB09248
• SY030516
• AB0030581
• X2786
• ST24027706
• 2-amino-3,5-difluorobenzoic acid, AldrichCPR
• J-

• MDL： MFCD01569541
• Inchi： 1S/C7H5F2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： NORJRQVQTYNLAO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)O)=C1N)F

Computed Properties

• Exact Mass: 173.02900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.536±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 291.8±40.0 ºC (760 Torr),
• Flash Point: 130.3±27.3 ºC,
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 63.32000
• LogP: 1.82640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-3,5-difluorobenzoic acid

2-Amino-3,5-Difluorobenzoic Acid (CAS No. 126674-78-0): A Comprehensive Overview

2-Amino-3,5-difluorobenzoic acid, also known by its CAS registry number CAS No. 126674-78-0, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the 2-position and two fluorine atoms at the 3 and 5 positions of a benzoic acid framework. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-amino-3,5-difluorobenzoic acid typically involves multi-step chemical reactions, often starting from fluorinated aromatic compounds. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby improving yield and purity. These innovations highlight the ongoing efforts to enhance the scalability and sustainability of chemical manufacturing processes.

One of the most promising applications of 2-amino-3,5-difluorobenzoic acid lies in its potential as a building block for drug development. The compound's structure allows for further functionalization, enabling the creation of derivatives with diverse biological activities. For example, studies have shown that certain derivatives exhibit potent anti-inflammatory and antioxidant properties, making them attractive candidates for therapeutic interventions. Additionally, the compound's ability to act as a chelating agent has been explored in metalloenzyme inhibition studies, further underscoring its versatility in medicinal chemistry.

In the realm of materials science, 2-amino-3,5-difluorobenzoic acid has been investigated for its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs can significantly enhance their porosity and stability under various environmental conditions. Such findings contribute to the growing body of knowledge on functional materials design.

The physical properties of CAS No. 126674-78-0 are also worth noting. It exists as a crystalline solid with a melting point around 190°C and is sparingly soluble in water but dissolves readily in polar organic solvents such as dimethylformamide (DMF) and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which can be attributed to the conjugated π-system within its structure. These characteristics make it suitable for use in spectroscopic studies and as a component in optical materials.

From an environmental perspective, understanding the fate and transport of 2-amino-3,5-difluorobenzoic acid is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less harmful byproducts. Furthermore, investigations into its bioaccumulation potential have provided insights into its mobility within aquatic systems, aiding regulatory agencies in formulating appropriate safety guidelines.

In conclusion, 2-amino-3,5-difluorobenzoic acid (CAS No. 126674-78-0) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties continue to inspire innovative research directions, from drug discovery to materials engineering. As advancements in synthetic techniques and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial practices.